Cas no 435338-94-6 (Methyl 2-methoxy-4-(methylsulfonyl)benzoate)

435338-94-6 structure
Product Name:Methyl 2-methoxy-4-(methylsulfonyl)benzoate
CAS No:435338-94-6
Molecular Formula:C10H12O5S
Molecular Weight:244.264282226563
CID:3028155
PubChem ID:14919052
Methyl 2-methoxy-4-(methylsulfonyl)benzoate Properties
Names and Identifiers
-
- methyl 2-methoxy-4-(methylsulfonyl)benzoate
- methyl 2-methoxy-4-methylsulfonylbenzoate
- Benzoic acid, 2-methoxy-4-(methylsulfonyl)-, methyl ester
- D77339
- 4-methanesulfonyl-2-methoxybenzoic acid methyl ester
- 435338-94-6
- CS-D1234
- methyl2-methoxy-4-(methylsulfonyl)benzoate
- VCUVNEKHUQHJMD-UHFFFAOYSA-N
- SCHEMBL6831947
- methyl 4-methanesulfonyl-2-methoxybenzoate
-
- InChIKey: VCUVNEKHUQHJMD-UHFFFAOYSA-N
- Inchi: 1S/C10H12O5S/c1-14-9-6-7(16(3,12)13)4-5-8(9)10(11)15-2/h4-6H,1-3H3
- SMILES: S(C)(C1C=CC(C(=O)OC)=C(C=1)OC)(=O)=O
Computed Properties
- Exact Mass: 244.04054465g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 4
- Monoisotopic Mass: 244.04054465g/mol
- Heavy Atom Count: 16
- Complexity: 343
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 78
Methyl 2-methoxy-4-(methylsulfonyl)benzoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1047921-100mg |
Methyl 2-methoxy-4-(methylsulfonyl)benzoate |
435338-94-6 | 95% | 100mg |
¥2891.00 | 2024-05-13 |
Methyl 2-methoxy-4-(methylsulfonyl)benzoate Related Literature
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Hongbian Li,Jinfen Wang Nanoscale Adv., 2020,2, 3095-3102
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Yihan Shao,Laszlo Fusti Molnar,Yousung Jung,Jörg Kussmann,Christian Ochsenfeld,Shawn T. Brown,Andrew T.B. Gilbert,Lyudmila V. Slipchenko,Sergey V. Levchenko,Darragh P. O’Neill,Robert A. DiStasio Jr,Rohini C. Lochan,Tao Wang,Gregory J.O. Beran,Nicholas A. Besley,John M. Herbert,Ching Yeh Lin,Troy Van Voorhis,Siu Hung Chien,Alex Sodt,Ryan P. Steele,Vitaly A. Rassolov,Paul E. Maslen,Prakashan P. Korambath,Ross D. Adamson,Brian Austin,Jon Baker,Edward F. C. Byrd,Holger Dachsel,Robert J. Doerksen,Andreas Dreuw,Barry D. Dunietz,Anthony D. Dutoi,Thomas R. Furlani,Steven R. Gwaltney,Andreas Heyden,So Hirata,Chao-Ping Hsu,Gary Kedziora,Rustam Z. Khalliulin,Phil Klunzinger,Aaron M. Lee,Michael S. Lee,WanZhen Liang,Itay Lotan,Nikhil Nair,Baron Peters,Emil I. Proynov,Piotr A. Pieniazek,Young Min Rhee,Jim Ritchie,Edina Rosta,C. David Sherrill,Andrew C. Simmonett,Joseph E. Subotnik,H. Lee Woodcock III,Weimin Zhang,Alexis T. Bell,Arup K. Chakraborty,Daniel M. Chipman,Frerich J. Keil,Arieh Warshel,Warren J. Hehre,Henry F. Schaefer III,Jing Kong,Anna I. Krylov,Peter M. W. Gill Phys. Chem. Chem. Phys., 2006,8, 3172-3191
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Anne-Laure Bulin,Andrey Vasil'ev,Andrei Belsky,David Amans,Gilles Ledoux,Christophe Dujardin Nanoscale, 2015,7, 5744-5751
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Igor I. Shaganov,Maria V. Mukhina,Irina V. Martynenko,Alexander V. Baranov,Anatoly V. Fedorov,Valerie Gerard Phys. Chem. Chem. Phys., 2014,16, 24536-24548
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Ramesh Kattumenu,Chang H. Lee,Limei Tian,Michael E. McConney,Srikanth Singamaneni J. Mater. Chem., 2011,21, 15218-15223
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Ning Sun,Huan Liu,Bin Xu J. Mater. Chem. A, 2015,3, 20560-20566
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Sven N. Hobbie,Andrea Vasella,Erik C. Böttger RSC Med. Chem., 2021,12, 1585-1591
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9. Back cover
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Tao Wang,Yuanhang He RSC Adv., 2022,12, 11060-11074
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